Cas no 1955506-41-8 (2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid hydrochloride)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid hydrochloride
• CAS No: 1955506-41-8
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• MDL: MFCD29762606
• CID: 5153238
• PubChem ID: 122235929
• Update Time: 2025-05-20

2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methylpyrazol-4-yl)pyridine-3-carboxylic acid
• 2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid hydrochloride

• MDL： MFCD29762606
• Inchi： 1S/C10H9N3O2.ClH/c1-13-6-7(5-12-13)9-8(10(14)15)3-2-4-11-9;/h2-6H,1H3,(H,14,15);1H
• InChI Key： LJVRDPZWKAWKDO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=NC=1C1=CN(C)N=C1)(=O)O.Cl

2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid hydrochloride

Recent Advances in the Study of 2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid hydrochloride (CAS: 1955506-41-8)

The compound 2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid hydrochloride (CAS: 1955506-41-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved an overall yield of 78%. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays demonstrated significant inhibition of JAK2 and FLT3 kinases, with IC50 values in the low nanomolar range. These findings suggest potential applications in treating hematologic malignancies and autoimmune disorders. A recent preclinical study in a murine model of rheumatoid arthritis showed a marked reduction in disease progression following treatment with the compound, highlighting its therapeutic promise.

Further mechanistic studies have elucidated the binding interactions of 2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid hydrochloride with its kinase targets. X-ray crystallography and molecular docking simulations revealed that the compound forms key hydrogen bonds and hydrophobic interactions within the ATP-binding pocket of the kinases. These insights are invaluable for the design of next-generation inhibitors with enhanced selectivity and efficacy.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as a modulator of other biological targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity as a partial agonist of the adenosine A2A receptor, opening new avenues for its use in neurodegenerative diseases such as Parkinson's. The dual functionality of this molecule underscores its versatility and broad applicability in drug development.

Despite these promising findings, challenges remain in the clinical translation of 2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid hydrochloride. Pharmacokinetic studies indicate moderate bioavailability and a need for formulation optimization to improve its therapeutic index. Ongoing research is focused on developing prodrug derivatives and novel delivery systems to address these limitations.

In conclusion, 2-(1-methyl-1H-pyrazol-4-yl)pyridine-3-carboxylic acid hydrochloride represents a compelling candidate for further investigation in the pharmaceutical sciences. Its multifaceted pharmacological profile, combined with recent advancements in synthesis and mechanistic understanding, positions it as a valuable tool for both academic and industrial research. Future studies will likely explore its potential in combination therapies and its efficacy in additional disease models.